2-phenyl-1-(prop-2-yn-1-yl)-1H-benzimidazole
Overview
Description
“2-phenyl-1-(prop-2-yn-1-yl)-1H-benzimidazole” is a compound that belongs to the benzimidazole class . Benzimidazoles are heterocyclic aromatic organic compounds that are important in a variety of biological and clinical applications . They are known for their broad range of chemical and biological properties .
Synthesis Analysis
The synthesis of similar compounds often involves cross-coupling reactions . For instance, the Sonogashira, Suzuki–Miyaura, Stille, and Heck cross-couplings have been used to afford a variety of di-, tri-, and tetra-substituted indole-2-carbonitriles . The synthesis of related compounds has also been achieved through the nucleophile addition reaction of 1-(4-hydroxyphenyl) ethanone with phenylhydrazine in acetic acid at reflux temperature .Molecular Structure Analysis
The molecular structure of “this compound” can be inferred from its name. It contains a benzimidazole core, which is a bicyclic compound consisting of fused benzene and imidazole rings. The benzimidazole core is substituted at the 2-position with a phenyl group and at the 1-position with a prop-2-yn-1-yl group .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, related compounds have been studied. For instance, aziridines, which are three-membered nitrogen-containing cyclic molecules, have been shown to undergo ring-opening reactions, making them versatile precursors of diverse amine products .Mechanism of Action
Target of Action
It is known that benzimidazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Benzimidazole derivatives are known to interact with various targets, leading to a wide range of biological activities .
Biochemical Pathways
It is known that benzimidazole derivatives can interact with various biochemical pathways, leading to their broad range of biological activities .
Result of Action
It is known that benzimidazole derivatives can have a wide range of effects due to their interaction with various targets .
Advantages and Limitations for Lab Experiments
The advantages of using 2-phenyl-1-(prop-2-yn-1-yl)-1H-benzimidazole in lab experiments include its unique structure and properties, which make it a versatile and promising candidate for drug development and other applications. However, there are also limitations to consider, including its potential toxicity and the need for further optimization of synthesis and purification methods to improve yield and purity.
Future Directions
There are many potential future directions for research on 2-phenyl-1-(prop-2-yn-1-yl)-1H-benzimidazole, including:
1. Further exploration of its potential applications in drug development, including the development of more potent and selective analogs.
2. Investigation of its mechanisms of action and interactions with specific enzymes and signaling pathways.
3. Study of its potential applications in materials science, including the development of novel materials with unique properties.
4. Examination of its potential applications in immunology and inflammation research, including the modulation of specific immune responses and cytokine signaling pathways.
5. Investigation of its potential applications in neurology and neurodegenerative diseases, including the modulation of specific neuronal signaling pathways.
Overall, this compound is a promising compound with many potential applications in scientific research. Further studies are needed to fully understand its mechanisms of action and potential applications, but its unique structure and properties make it a valuable tool for drug development and other fields.
Scientific Research Applications
2-phenyl-1-(prop-2-yn-1-yl)-1H-benzimidazole has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been found to exhibit various biological activities, including anticancer, antiviral, and antibacterial properties. In addition, this compound has been shown to modulate certain signaling pathways and enzymes, making it a promising candidate for drug development.
properties
IUPAC Name |
2-phenyl-1-prop-2-ynylbenzimidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2/c1-2-12-18-15-11-7-6-10-14(15)17-16(18)13-8-4-3-5-9-13/h1,3-11H,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVADGDLFIHPBQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C2=CC=CC=C2N=C1C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401260253 | |
Record name | 2-Phenyl-1-(2-propyn-1-yl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401260253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42076-30-2 | |
Record name | 2-Phenyl-1-(2-propyn-1-yl)-1H-benzimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=42076-30-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Phenyl-1-(2-propyn-1-yl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401260253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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